4-(4-fluorophenyl)-1-(4-methoxy-2,3-dimethylbenzyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 4-(4-fluorophenyl)-1-[(4-methoxy-2,3-dimethylphenyl)methyl]-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C21H24FNO/c1-15-16(2)21(24-3)9-6-19(15)14-23-12-10-18(11-13-23)17-4-7-20(22)8-5-17/h4-10H,11-14H2,1-3H3
• InChI Key: MRRLUCMRORGUED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCC(=CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H24FNO
• Molecular Weight: 325.4 g/mol

Description

4-(4-fluorophenyl)-1-(4-methoxy-2,3-dimethylbenzyl)-1,2,3,6-tetrahydropyridine, commonly known as FP-TZTP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of tetrahydropyridine derivatives and has been found to have a range of interesting properties that make it useful for various research purposes.

Mechanism of Action

The mechanism of action of FP-TZTP is not fully understood, but it is believed to act as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in a range of physiological processes, including learning and memory, and has been implicated in various neurological disorders.
Biochemical and Physiological Effects:
FP-TZTP has been found to have a range of biochemical and physiological effects, including the modulation of glutamate signaling, the enhancement of synaptic plasticity, and the improvement of cognitive function. It has also been found to have potential therapeutic applications in the treatment of various neurological disorders, including Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FP-TZTP in lab experiments is its ability to selectively modulate the activity of mGluR5 without affecting other receptors or neurotransmitters. This makes it a useful tool for studying the specific role of this receptor in various physiological and pathological processes. However, one of the limitations of using FP-TZTP is its relatively short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several future directions for research involving FP-TZTP. One area of interest is the development of more potent and selective modulators of mGluR5 that can be used for therapeutic purposes. Another area of research is the investigation of the role of mGluR5 in various neurological disorders, including autism spectrum disorder and depression. Finally, there is also interest in exploring the potential use of FP-TZTP as a tool for studying the mechanisms of action of other neurotransmitters and receptors.

Synthesis Methods

The synthesis of FP-TZTP involves a multi-step process that requires the use of several chemical reagents and techniques. The first step involves the preparation of the starting material, which is 4-fluoroacetophenone. This is then reacted with 4-methoxy-2,3-dimethylbenzylamine in the presence of a catalyst to form the intermediate product. This intermediate is then further reacted with a reducing agent to produce the final product, FP-TZTP.

Scientific Research Applications

FP-TZTP has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where it has been found to have a range of interesting properties that make it useful for studying the mechanisms of action of various neurotransmitters and receptors.